N,N-Diethyl-2-(4-prop-2-ynylpiperazin-1-yl)propanamide

• IUPAC Name: N,N-diethyl-2-(4-prop-2-ynylpiperazin-1-yl)propanamide
• InChI: InChI=1S/C14H25N3O/c1-5-8-15-9-11-17(12-10-15)13(4)14(18)16(6-2)7-3/h1,13H,6-12H2,2-4H3
• InChI Key: ZBJYLEJXMJTFOW-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)C(C)N1CCN(CC1)CC#C
• Molecular Formula: C14H25N3O
• Molecular Weight: 251.37 g/mol

Description

N,N-Diethyl-2-(4-prop-2-ynylpiperazin-1-yl)propanamide, also known as DPP, is a chemical compound that has been extensively studied for its potential use in scientific research. DPP is a piperazine derivative that has been shown to have a wide range of biological effects, including its ability to act as a selective inhibitor of certain enzymes and receptors. In

Scientific Research Applications

Anticonvulsant Activity

N,N-Diethyl-2-(4-prop-2-ynylpiperazin-1-yl)propanamide derivatives have been synthesized and evaluated for their potential as anticonvulsant agents. These compounds have been shown to exhibit significant efficacy in preclinical models of seizures. For instance, certain hybrid compounds derived from 2-(2,5-dioxopyrrolidin-1-yl)propanamides and 2-(2,5-dioxopyrrolidin-1-yl)butanamides demonstrated broad spectra of anticonvulsant activity across various seizure models without impairing motor coordination, indicating a superior safety profile compared to clinically relevant antiepileptic drugs (Kamiński et al., 2015).

Antibacterial Agents

Propanamide compounds, incorporating structural features such as tosyl, piperidine, and 1,3,4-oxadiazole moieties, have been synthesized and shown to possess potent antibacterial activity against a variety of bacterial strains. These findings suggest their potential utility as new antibacterial agents, expanding the scope of propanamide derivatives in medicinal chemistry (Sattar et al., 2020).

Antiproliferative Properties

Research into propanamide analogues and related compounds has also uncovered their potential in cancer therapy. Novel propanamide analogues, along with certain diketopiperazines, isolated from Streptomyces species found in mangrove ecosystems, have demonstrated activity in inhibiting the proliferation of human glioma cells, highlighting the anticancer potential of these natural and synthetic propanamide derivatives (Ye et al., 2017).

Environmental Impact Studies

The environmental impact of chemical compounds, including propanamide derivatives, is a critical area of research. Studies on the degradation of chlorotriazine pesticides by sulfate radicals have involved propanamide derivatives to understand their behavior and reactivity in environmental contexts. Such research contributes to our understanding of the environmental fate of synthetic compounds and informs strategies for mitigating potential contamination (Lutze et al., 2015).